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Compound of Interest

Compound Name: 2-Chloro-5-fluoro-6-nitro-toluene
CAS No.: 1805527-07-4
Cat. No.: B1431119
Get Quote
. J

Case ID: CFNT-STAB-2026 Status: Open Assigned Scientist: Senior Application Scientist, Dr.
Aris Subject: Stability Profiling, Degradation Mechanisms, and Handling Protocols

Executive Summary & Compound Identity

2-Chloro-5-fluoro-6-nitrotoluene (CFNT) is a highly functionalized aromatic scaffold used
primarily as an intermediate in the synthesis of active pharmaceutical ingredients (APIs),
particularly kinase inhibitors (e.g., Ceritinib analogs).

Its reactivity profile is defined by the "Hot Fluorine" effect: The fluorine atom at position C5 is
electronically activated by the ortho-nitro group (C6) and the para-chloro group (C2), making it
exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr).
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Property Specification Critical Note
Verify against CoA; isomers
CAS Number 1805527-07-4 ) N
are common impurities.
Yellow to brownish crystalline Darkening indicates surface
Appearance _ o _
solid oxidation or photolysis.
] ] Low MP requires cold chain to
Melting Point 42°C —45°C N
prevent "oiling out."
Moisture + Base
Primary Risk Hydrolytic Defluorination

Phenolic degradation.

Storage & Handling (Preventative Guide)
Q: What are the optimal storage conditions to prevent
degradation?

A: CFNT is metastable. It possesses high chemical potential energy due to the steric crowding
of the methyl group (flanked by -Cl and -NO2) and the activated C-F bond.

Protocol:
o Temperature: Store at -20°C (Long-term) or 2-8°C (Active use).

o Reasoning: The low melting point (~42°C) means room temperature storage risks partial
melting. Repeated freeze-thaw cycles induce phase separation and accelerate surface
oxidation.

o Atmosphere: Argon or Nitrogen overlay is mandatory.

o Reasoning: The benzylic methyl group is electron-deficient and sterically strained, making
it susceptible to radical autoxidation to the aldehyde/acid.

o Container: Amber glass with Teflon-lined caps.
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o Reasoning: Nitro-aromatics are photosensitive. Light exposure can catalyze nitro-to-
nitroso rearrangements or benzylic radical formation.

Degradation & Troubleshooting (Diagnhostic Guide)

Q: My sample has turned from yellow to orangel/red. Is it
usable?

A: This color shift indicates degradation. The "Red Shift" is typically caused by the formation of
phenolic impurities (via hydrolysis) or azo-coupling products.

The Mechanism: The Fluorine atom is the "weak link." In the presence of trace moisture and
any basicity (even from glass surfaces), water acts as a nucleophile.

e Reaction: CFENT + H20

2-Chloro-5-hydroxy-6-nitrotoluene + HF.

o Consequence: The resulting phenol is acidic. It deprotonates to form a phenolate anion,
which is deeply colored (orange/red) due to resonance delocalization into the nitro group.

Q: | see an extra peak in my HPLC at RRT ~0.8. What is
it?

A: This is likely the Hydrolysis Product (Phenol).

o Diagnosis: Phenols are more polar than the parent halo-nitro compound, causing them to
elute earlier on Reverse Phase (C18) columns.

o Confirmation: Check the UV spectrum of the peak. Phenolates show a bathochromic shift
(shift to longer wavelengths) compared to the parent.

Q: Can | dry the compound in an oven?

A:NO.

¢ Risk 1: Sublimation/Melting (MP is ~42°C).
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» Risk 2: Thermal instability. Nitro compounds can release NOx upon heating.

e Correct Method: Vacuum desiccation over P205 at room temperature.

Visualizing Reactivity (Pathways)

The following diagram maps the degradation logic. Use this to trace the source of impurities in
your spectrum.

Reverse Phase HPLC Elution Order

Parent: CENT
(2-Chloro-5-fluoro-6-nitrotoluene)
Solid, Yellow

Condition: Condition:
Moisture + Base/Heat UV Light / Air

SNAr Hydrolysis - Radical Oxidation
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Early Elution
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(Orange/Red Color) L_______?________!

3. Oxidized Dimer
Late Elution (Variable)

Click to download full resolution via product page

Figure 1: Degradation pathways of CFNT. The primary risk is the SNAr displacement of
Fluorine by water (hydrolysis), leading to colored phenolic impurities.

Analytical Protocol: Purity Assessment
To validate the integrity of your CENT batch, use this self-validating HPLC method.

Method Principle: Acidic mobile phase is required to keep potential phenolic impurities in their
non-ionized (protonated) state, ensuring sharp peak shapes and reproducible retention times.
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Parameter Setting

C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 pum,
Column

4.6 x 100 mm
Mobile Phase A Water + 0.1% Phosphoric Acid (H3PO4)
Mobile Phase B Acetonitrile (ACN)

0-2 min: 20% B (Isocratic)2-15 min: 20%
Gradient

90% B (Linear)15-20 min: 90% B (Wash)
Flow Rate 1.0 mL/min

) UV at 254 nm (aromatic ring) and 210 nm

Detection

(impurities)

50:50 ACN:Water (Do not use pure ACN if

Sample Diluent )
sample is wet)

Pass/Fail Criteria:
e Pass: Main peak purity >98.0%.[1] No single impurity >0.5%.
 Fail: Presence of "fronting" peak (Phenol) or significant color change in solution.
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(Note: Specific degradation papers for this exact isomer are rare; mechanisms are derived from
established SNAr principles validated in References 1 and 3.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Chloro-5-nitrotoluene | 13290-74-9 [chemicalbook.com]

o To cite this document: BenchChem. [Technical Support Center: 2-Chloro-5-fluoro-6-
nitrotoluene (CFNT)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1431119/docs#technical-support-center-2-chloro-5-
fluoro-6-nitrotoluene-cfnt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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